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Compound of Interest

Compound Name: 4-Bromoisothiazole

Cat. No.: B1276463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 4-Bromoisothiazole. Designed for laboratory and drug development settings,

this document outlines the potential hazards, exposure controls, and emergency procedures

necessary for the safe utilization of this compound. All quantitative data is summarized for

clarity, and a logical workflow for handling is provided.

Understanding the Hazard Profile
4-Bromoisothiazole is a chemical intermediate that requires careful handling due to its

potential health risks. The Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) provides a clear framework for understanding these hazards.

GHS Classification
The compound is classified with several hazard statements, indicating its potential to cause

harm upon exposure.[1]
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Hazard Class Category

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3

Hazard and Precautionary Statements
The following tables detail the specific warnings and precautionary measures associated with

4-Bromoisothiazole.

Hazard Statements (H-Statements)[1][2]

Code Statement

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements (P-Statements)[2][3]
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Code Statement

P261 Avoid breathing dust/fumes.

P264
Wash all exposed external body areas

thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves, protective clothing, eye

protection and face protection.

P301+P312

IF SWALLOWED: Call a POISON

CENTER/doctor/physician/first aider if you feel

unwell.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P405 Store locked up.

P501
Dispose of contents/container in accordance

with local regulation.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromoisothiazole is provided

below.

Property Value

Molecular Formula C₃H₂BrNS

Molecular Weight 164.03 g/mol [1]

CAS Number 24340-77-0[1][2]

Appearance White solid

Storage Temperature Room temperature, in a dry and dark place[4]

Experimental Protocols: Safe Handling Workflow
While specific experimental protocols for determining the toxicological properties of 4-
Bromoisothiazole are not detailed in standard safety data sheets, a generalized workflow for

handling this and other hazardous chemicals is crucial. This workflow should be adapted to

specific laboratory conditions and experimental designs.

Risk Assessment and Preparation
Conduct a thorough risk assessment: Before beginning any experiment, evaluate the

potential hazards associated with 4-Bromoisothiazole and the specific procedures to be

performed.

Consult the Safety Data Sheet (SDS): Always review the most current SDS for 4-
Bromoisothiazole.[2][3][5]

Prepare the work area: Ensure a well-ventilated area, such as a chemical fume hood, is

used.[2][3] The work surface should be clean and uncluttered.

Assemble all necessary materials: Have all required equipment, reagents, and personal

protective equipment (PPE) readily available.
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Locate safety equipment: Ensure easy access to an eyewash station, safety shower, and fire

extinguisher.[3][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Bromoisothiazole:

Eye Protection: Chemical safety goggles or a face shield.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2][3]

Skin and Body Protection: A lab coat or other protective clothing.[2][3]

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

respirator may be necessary.[2][3]

Handling and Use
Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure.[2]

Avoid contact: Prevent direct contact with skin, eyes, and clothing.[2]

No personal items: Do not eat, drink, or smoke in the laboratory area.[2][3]

Container Management: Keep containers of 4-Bromoisothiazole tightly closed when not in

use.[2][3]

Storage
Store 4-Bromoisothiazole in a cool, dry, and well-ventilated area away from incompatible

materials.[2][3] The container should be clearly labeled.

Spill and Emergency Procedures
Minor Spills: For small spills, absorb the material with an inert absorbent and place it in a

sealed container for disposal.[2] Clean the spill area thoroughly.
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Major Spills: In the event of a large spill, evacuate the area and contact emergency services.

[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.[3]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Waste Disposal
Dispose of all waste materials, including empty containers, in accordance with local, state, and

federal regulations.[3]

Visualizing Safe Handling: A Logical Workflow
The following diagram illustrates the key decision points and procedures for the safe handling

of 4-Bromoisothiazole in a laboratory setting.
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Start: New Experiment
with 4-Bromoisothiazole

1. Conduct Risk Assessment
- Review SDS

- Identify Hazards

2. Select Appropriate PPE
- Goggles/Face Shield

- Gloves
- Lab Coat

3. Prepare Work Area
- Use Fume Hood

- Ensure Ventilation
- Clear Workspace

4. Handle Compound
- Weigh & Transfer in Hood

- Avoid Contact
- Keep Container Closed

5. Storage
- Cool, Dry, Ventilated

- Tightly Sealed
- Labeled Container

Spill or Exposure?

Emergency Procedure
- Evacuate (if major)

- First Aid
- Report Incident

Yes

6. Waste Disposal
- Segregate Waste

- Follow Regulations

No

End of Experiment

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Bromoisothiazole.
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Conclusion
While 4-Bromoisothiazole is a valuable compound in research and development, its potential

hazards necessitate a thorough understanding and implementation of safety protocols. By

adhering to the guidelines outlined in this document, researchers can minimize risks and

ensure a safe laboratory environment. Continuous vigilance and adherence to established

safety procedures are paramount when working with this and any other potentially hazardous

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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